Cas no 100665-40-5 (Ganoderenic acid A)

Ganoderenic acid A Properties

Names and Identifiers

• Lanosta-8,20(22)-dien-26-oicacid, 7,15-dihydroxy-3,11,23-trioxo-, (7b,15a,20E)-
• Ganoderenic Acid A
• (E)-6-[(7S,10S,13R,14R,15S,17R)-7,15-dihydroxy-4,4,10,13,14-pentamethyl-3,11-dioxo-2,5,6,7,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid
• Lanosta-8,20(22)-dien-26-oic acid,7,15-dihydroxy-3,11,23-trioxo-,(7beta,15alpha,20E)
• (20E)-7β,15α-Dihydroxy-3,11,23-trioxolanosta-8,20(22)-diene-26-oic acid
• (20E)-7β,15α-Dihydroxy-3,11,23-trioxo-5α-lanosta-8,20(22)-dien-26-oic acid
• VZ32298
• 6-(7,15-dihydroxy-4,4,10,13,14-pentamethyl-3,11-dioxo-2,5,6,7,12,15,16,17-octahydro-1H-cyclopenta[a]
• CHEBI:183533
• 100665-40-5
• Lanosta-8,20(22)-dien-26-oic acid, 7,15-dihydroxy-3,11,23-trioxo-, (7beta,15alpha,20E)-
• DTXSID301316083
• FT-0775286
• GanoderenicAcidA
• DA-53490
• Ganoderenic acid A
• +Expand

• InChIKey： OVUOUFPIPZJGME-UHFFFAOYSA-N
• Inchi： 1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21,23,32,35H,8-9,11-14H2,1-7H3,(H,36,37)
• SMILES： O([H])C1([H])C([H])([H])C([H])(C(=C([H])C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C([H])([H])[H])C2(C([H])([H])[H])C([H])([H])C(C3C4(C([H])([H])[H])C([H])([H])C([H])([H])C(C(C([H])([H])[H])(C([H])([H])[H])C4([H])C([H])([H])C([H])(C=3C21C([H])([H])[H])O[H])=O)=O

Computed Properties

• Exact Mass: 514.29300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 514.29305367 g/mol
• Heavy Atom Count: 37
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 129
• Molecular Weight: 514.6

Experimental Properties

• LogP: 4.05160
• PSA: 128.97000
• Refractive Index: 1.575
• Boiling Point: 700.3±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.0 mmHg at 25°C
• Flash Point: 391.3±29.4 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Triterpenoids